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Compound of Interest

Compound Name: Lithium permanganate

Cat. No.: B088603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the structural and physicochemical properties of

anhydrous lithium permanganate (LiMnO₄) and its trihydrate (LiMnO₄·3H₂O). Understanding

the structural distinctions between these two forms is crucial for their application in various

research and development fields, including their use as oxidizing agents and in the synthesis of

advanced materials. This document summarizes key structural data, outlines experimental

protocols for their synthesis and characterization, and visualizes their structural relationship.

Structural and Physicochemical Data Comparison
The primary difference between anhydrous and trihydrate lithium permanganate lies in the

presence of water molecules within the crystal lattice, which significantly influences their crystal

structure and properties.
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Property Anhydrous LiMnO₄ LiMnO₄·3H₂O

Chemical Formula LiMnO₄ LiMnO₄·3H₂O

Molar Mass 125.87 g/mol 179.92 g/mol

Crystal System Orthorhombic[1] Hexagonal[2][3]

Space Group Cmcm[1] P6₃/mc[2][3]

Unit Cell Parameters
a = 5.727 Å, b = 8.938 Å, c =

5.766 Å

a = 7.794(1) Å, c = 5.427(1)

Å[2]

Coordination Environment of

Li⁺

Octahedrally coordinated by

six oxygen atoms from

permanganate tetrahedra.[1]

Octahedrally coordinated by

six water molecules.[2]

Coordination Environment of

Mn⁷⁺

Tetrahedrally coordinated by

four oxygen atoms.[1]

Tetrahedrally coordinated by

four oxygen atoms.

Key Bond Lengths

Li-O: 2.11 Å (x2), 2.20 Å (x4);

Mn-O: 1.61 Å (x2), 1.63 Å (x2)

[1]

Li-O(H₂O): ~2.13 Å[3]

Structural Insights
Anhydrous LiMnO₄: In the anhydrous form, the lithium ions are directly coordinated to the

oxygen atoms of the permanganate (MnO₄⁻) tetrahedra, forming a more compact and rigid

structure. The LiO₆ octahedra share corners with six MnO₄ tetrahedra and edges with two other

LiO₆ octahedra.[1]

LiMnO₄·3H₂O: The trihydrate form exhibits a distinctly different crystal lattice where the lithium

ions are surrounded by six water molecules, forming [Li(H₂O)₆]⁺ octahedral complexes.[2]

These hydrated lithium cations and the permanganate anions then arrange into a hexagonal

crystal structure. The water molecules play a critical role in stabilizing the crystal lattice through

hydrogen bonding.
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Synthesis of Lithium Permanganate Trihydrate
(LiMnO₄·3H₂O)
A common method for the synthesis of lithium permanganate trihydrate involves the reaction

of a soluble lithium salt with a permanganate salt, followed by crystallization.

Procedure:

An aqueous solution of lithium sulfate (Li₂SO₄) is prepared.

A stoichiometric amount of an aqueous solution of barium permanganate (Ba(MnO₄)₂) is

added to the lithium sulfate solution.

The mixture is stirred, leading to the precipitation of insoluble barium sulfate (BaSO₄).

The precipitate is removed by filtration, yielding a solution of lithium permanganate.

The resulting LiMnO₄ solution is carefully concentrated by evaporation to induce

crystallization of the trihydrate form, LiMnO₄·3H₂O.

Synthesis of Anhydrous Lithium Permanganate (LiMnO₄)
Anhydrous lithium permanganate can be prepared by the controlled thermal dehydration of

the trihydrate form.

Procedure:

Crystals of LiMnO₄·3H₂O are placed in a suitable container for heating.

The sample is heated under a controlled atmosphere (e.g., dry inert gas flow or vacuum) to

facilitate the removal of water.

The temperature is gradually increased to a point sufficient to drive off the water of

crystallization without decomposing the permanganate anion. It is important to note that

lithium permanganate decomposes violently at 199 °C.
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X-ray Diffraction (XRD): Single-crystal or powder XRD is the primary technique used to

determine the crystal structure, space group, and unit cell dimensions of both the anhydrous

and trihydrate forms. The distinct diffraction patterns of the orthorhombic anhydrous and

hexagonal trihydrate phases allow for clear identification and phase purity analysis.

Structural Relationship and Dehydration Workflow
The relationship between the trihydrate and anhydrous forms of lithium permanganate is

primarily a dehydration process. This can be visualized as a workflow where the hydrated

crystal loses its water molecules under thermal treatment to yield the anhydrous crystal.

Dehydration of LiMnO₄·3H₂O

Starting Material

Process

Product Byproduct

LiMnO₄·3H₂O
(Hexagonal Crystal)
[Li(H₂O)₆]⁺ MnO₄⁻

Thermal Dehydration
(Heat, Vacuum/Inert Gas)

Anhydrous LiMnO₄

(Orthorhombic Crystal)
Li⁺ MnO₄⁻

3 H₂O (g)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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